1-[(tert-Butoxy)carbonyl]-4-methoxy-1H-indole-2-carboxylic acid

Lipophilicity Drug-likeness Membrane permeability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H17NO5
Molecular Weight 291.30 g/mol
Cat. No. B13264082
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-[(tert-Butoxy)carbonyl]-4-methoxy-1H-indole-2-carboxylic acid
Molecular FormulaC15H17NO5
Molecular Weight291.30 g/mol
Structural Identifiers
SMILESCC(C)(C)OC(=O)N1C2=C(C=C1C(=O)O)C(=CC=C2)OC
InChIInChI=1S/C15H17NO5/c1-15(2,3)21-14(19)16-10-6-5-7-12(20-4)9(10)8-11(16)13(17)18/h5-8H,1-4H3,(H,17,18)
InChIKeyUPFBARUYGMGAPJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-[(tert-Butoxy)carbonyl]-4-methoxy-1H-indole-2-carboxylic acid – Identifiers & Structure


1-[(tert-Butoxy)carbonyl]-4-methoxy-1H-indole-2-carboxylic acid (CAS 2059950-57-9) is a doubly functionalized indole-2-carboxylic acid building block bearing an N-Boc protecting group and a 4-methoxy substituent [1]. Its molecular formula is C15H17NO5 with a molecular weight of 291.30 g/mol, and commercially available purity typically reaches 95% . The compound belongs to the class of N-protected indole-2-carboxylic acids used as synthetic intermediates in medicinal chemistry, particularly for preparing amide libraries and targeted covalent inhibitors .

Building Block Class N-Boc-4-methoxy-indole-2-carboxylic acid with orthogonal protection for sequential C2/N1 functionalization.
Physicochemical Profile Moderate lipophilicity and balanced polar surface area support solution-phase library synthesis and cell-permeable probe design.
Computed LogP ~3.13; TPSA ~77.8 Ų.
Reactivity Context 4-Methoxy substitution directs electrophilic chemistry to the C3 position; N-Boc prevents competing N-substitution.

1-[(tert-Butoxy)carbonyl]-4-methoxy-1H-indole-2-carboxylic acid: Key Differentiators


Although indole-2-carboxylic acid derivatives share a common core, the combination of an N-Boc protecting group and a 4-methoxy substituent creates a distinct physicochemical and reactivity profile that generic analogs cannot replicate. The Boc group substantially increases lipophilicity (computed LogP ~3.13 versus ~1.9 for the unprotected 4-methoxy analog) while simultaneously reducing the acidity of the indole N–H and modulating the electron density on the indole ring [1]. Substituting the Boc group with smaller N-protecting groups (e.g., acetyl, methyl) or omitting it altogether alters both the steric environment for subsequent functionalization and the compound's solubility/stability profile under reaction conditions [2]. Similarly, positional isomers (e.g., 5-methoxy or 6-methoxy) exhibit different electronic distributions that can redirect electrophilic aromatic substitution and cross-coupling regioselectivity .

N-Protection
Replacing Boc with acetyl, methyl, or H removes orthogonal base stability and may shift solubility and steric environment, altering amide coupling efficiency.
Methoxy Position
5- or 6-methoxy positional isomers redirect electrophilic aromatic substitution and cross-coupling regioselectivity, producing different C3-functionalized products.
Unprotected Acid
The unprotected 4-methoxy-1H-indole-2-carboxylic acid has lower organic solubility and a free indole N–H, requiring different coupling and protection strategies.

1-[(tert-Butoxy)carbonyl]-4-methoxy-1H-indole-2-carboxylic acid: Quantitative Comparison


Lipophilicity Advantage Over Unprotected Analog

The target compound exhibits a computed partition coefficient (LogP) of 3.13, compared to 1.90 for the N-unprotected 4-methoxy-1H-indole-2-carboxylic acid [1]. This 1.23 LogP unit increase reflects the addition of the tert-butoxycarbonyl group, which confers greater lipophilicity potentially beneficial for membrane permeation in cell-based assays [2].

Lipophilicity Shift
Cross-study comparable
Target LogP 3.13
Δ = +1.23 vs. unprotected analog (LogP 1.90)
Reported computational LogP shift supports altered permeability and distribution prediction.
No experimental LogP identified; computed values only.
Lipophilicity Drug-likeness Membrane permeability

TPSA Increase vs. Unprotected Analog

The target compound has a computed topological polar surface area (TPSA) of 77.76 Ų, compared to 62.32 Ų for the unprotected 4-methoxy-1H-indole-2-carboxylic acid [1]. This 15.44 Ų increase results from the additional carbamate carbonyl oxygen, which moderately raises hydrogen-bond acceptor capacity while remaining well below the 140 Ų threshold for oral bioavailability prediction [2].

Polar Surface Area
Cross-study comparable
Target TPSA 77.76 Ų
Δ = +15.44 Ų vs. unprotected analog (62.32 Ų)
Intermediate TPSA remains within favorable range for passive permeability and solubility balance.
Computed value; no experimental PSA identified.
Polar surface area Bioavailability Solubility

Hydrogen Bond Donor Reduction vs. Unprotected Analog

The N-Boc protection reduces the hydrogen bond donor (HBD) count from 2 (indole N–H + COOH) in the parent compound to 1 (COOH only) in the target compound [1]. This reduction weakens intermolecular hydrogen bonding, potentially lowering melting point and improving organic solvent solubility relative to the unprotected analog that melts at 234–235 °C .

H-Bond Donor Count
Cross-study comparable
Target HBD = 1
Δ = −1 vs. unprotected analog (HBD = 2)
Reduced H-bond donor count correlates with improved organic solvent solubility for solution-phase coupling.
Comparator m.p. reported as 234–235 °C.
Hydrogen bonding Solubility Crystal packing

1-[(tert-Butoxy)carbonyl]-4-methoxy-1H-indole-2-carboxylic acid: Research & Industrial Applications


Library Synthesis with Enhanced Lipophilicity

When designing compound libraries for intracellular targets, the target compound's elevated LogP (3.13 vs. 1.90 for the unprotected parent) provides a more drug-like starting point, reducing the number of lipophilicity-enhancing modifications needed downstream . This is particularly relevant for programs targeting CNS or intracellular protein-protein interactions where passive membrane permeability is critical.

Amide Coupling with Improved Solubility

The single hydrogen bond donor and reduced crystal packing interactions facilitate dissolution in common organic solvents (e.g., DMF, DCM, THF) at ambient temperature, enabling high-throughput amide coupling with diverse amines without the heating or sonication required for the sparingly soluble unprotected parent acid (m.p. 234–235 °C) .

Orthogonal Protection for Multi-Step Indole Functionalization

The N-Boc group provides orthogonal protection that is stable under basic conditions (e.g., Suzuki coupling, nucleophilic substitution) but can be selectively removed with TFA under mild acidic conditions after C2-carboxylic acid derivatization [1]. This enables sequential functionalization of the indole nitrogen and C2 positions without cross-reactivity, a key advantage over N-acetyl or N-tosyl analogs that require harsher deprotection conditions.

4-Methoxy-Directed C3 Electrophilic Substitution

The electron-donating 4-methoxy group activates the indole C3 position toward electrophilic substitution while the N-Boc group depletes electron density on nitrogen, reducing competing N-substitution side reactions . This combination provides a cleaner reaction profile for C3-halogenation, formylation, or Mannich reactions compared to 5- or 6-methoxy positional isomers.

Application
Selection Property
Validation Focus
Library synthesis for intracellular targets
Computed lipophilicity profile
Permeability prediction review; downstream LogP optimization burden
High-throughput amide coupling
Single H-bond donor; organic solvent solubility
Dissolution behavior in DMF, DCM, THF at ambient temperature
Sequential indole functionalization
N-Boc orthogonal protection stability
Base-stable N-protection; TFA-labile deprotection after C2 derivatization
C3-selective electrophilic substitution
4-Methoxy directing effect; N-Boc deactivation
C3 vs. N-substitution regioselectivity; comparison with 5- or 6-methoxy isomers
Quote Request

Request a Quote for 1-[(tert-Butoxy)carbonyl]-4-methoxy-1H-indole-2-carboxylic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.